Cas no 1424697-39-1 ((E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide)

• Product Name: (E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide
• CAS No: 1424697-39-1
• MF: C₁₆H₂₃N₃O₃S
• MW: 337.437122583389
• CID: 6189275
• PubChem ID: 75362010
• Update Time: 2025-07-25

(E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26579558
• (E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide
• N-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethene-1-sulfonamide
• 1424697-39-1
• Z31434715

• Inchi： 1S/C16H23N3O3S/c1-18-10-12-19(13-11-18)16(20)7-9-17-23(21,22)14-8-15-5-3-2-4-6-15/h2-6,8,14,17H,7,9-13H2,1H3/b14-8+
• InChI Key： FIHMHDFWIZSMHH-RIYZIHGNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC(N1CCN(C)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 337.14601278g/mol
• Monoisotopic Mass: 337.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide

Comprehensive Overview of (E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide (CAS No. 1424697-39-1)

The compound (E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide (CAS No. 1424697-39-1) is a sulfonamide derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring a 4-methylpiperazine moiety and a phenyl ethenesulfonamide group, makes it a promising candidate for targeting various biological pathways. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibition, anti-inflammatory therapies, and cancer treatment.

One of the most searched topics in the field of organic chemistry is the role of sulfonamide derivatives in modern drug development. The (E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide stands out due to its selective binding affinity and low toxicity profile. Recent studies highlight its potential as a tyrosine kinase inhibitor, a class of compounds widely explored for their efficacy in treating autoimmune diseases and metastatic cancers.

The synthesis of CAS No. 1424697-39-1 involves multi-step organic reactions, including sulfonylation and amide coupling. Its E-configuration is critical for its biological activity, as it ensures proper interaction with target proteins. This specificity has led to growing interest in computational studies, particularly in molecular docking and QSAR modeling, to optimize its pharmacological properties.

In the context of AI-driven drug discovery, (E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide has been a subject of machine learning-based predictions. Researchers are leveraging deep learning algorithms to identify its potential off-target effects and improve its bioavailability. This aligns with the current trend of integrating cheminformatics and bioinformatics to accelerate drug development.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary data suggest that its sulfonamide core may interact with amyloid-beta plaques, making it a candidate for Alzheimer's disease therapeutics. This has sparked discussions in academic forums and pharmaceutical R&D circles, particularly regarding its blood-brain barrier permeability.

From a commercial perspective, CAS No. 1424697-39-1 is gaining traction in the fine chemicals market. Suppliers are increasingly listing it as a research-grade reagent, catering to academic and industrial labs. Its stability under standard storage conditions and compatibility with high-throughput screening assays further enhance its appeal.

Environmental and green chemistry considerations are also relevant. Recent publications explore sustainable synthesis routes for (E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide, focusing on catalyst-free reactions and biodegradable solvents. This aligns with the global push toward eco-friendly pharmaceutical manufacturing.

In summary, (E)-N-[3-(4-Methylpiperazin-1-yl)-3-oxopropyl]-2-phenylethenesulfonamide (CAS No. 1424697-39-1) represents a versatile scaffold with broad applications in drug discovery, molecular biology, and material science. Its ongoing evaluation in preclinical studies underscores its potential to address unmet medical needs while adhering to modern sustainability standards.